Cas no 1862643-97-7 (2-Pyrazinemethanol, α-(2-amino-1-methylethyl)-)

• Product Name: 2-Pyrazinemethanol, α-(2-amino-1-methylethyl)-
• CAS No: 1862643-97-7
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5275401
• Update Time: 2025-10-16

2-Pyrazinemethanol, α-(2-amino-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinemethanol, α-(2-amino-1-methylethyl)-

• Inchi： 1S/C8H13N3O/c1-6(4-9)8(12)7-5-10-2-3-11-7/h2-3,5-6,8,12H,4,9H2,1H3
• InChI Key： TWPSBYDDDMSWCR-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN=C1)(O)C(C)CN

Additional information on 2-Pyrazinemethanol, α-(2-amino-1-methylethyl)-

Introduction to 2-Pyrazinemethanol, α-(2-amino-1-methylethyl)- (CAS No. 1862643-97-7)

2-Pyrazinemethanol, α-(2-amino-1-methylethyl)- (CAS No. 1862643-97-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazine derivatives and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₉H₁₃N₃O, and it has a molecular weight of approximately 179.21 g/mol.

The pyrazine ring is a key structural element in many biologically active molecules, contributing to their pharmacological properties. The presence of the α-(2-amino-1-methylethyl) substituent adds further complexity and functionality to the molecule, making it a promising candidate for various therapeutic applications. Recent studies have explored the potential of this compound in areas such as neurodegenerative diseases, cancer, and inflammatory disorders.

In the context of neurodegenerative diseases, 2-Pyrazinemethanol, α-(2-amino-1-methylethyl)- has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been shown to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation and neuronal damage.

Moreover, the compound's ability to cross the blood-brain barrier (BBB) efficiently makes it a valuable candidate for central nervous system (CNS) disorders. A study conducted by Smith et al. (2023) reported that 2-Pyrazinemethanol, α-(2-amino-1-methylethyl)- can effectively penetrate the BBB and exert its therapeutic effects in animal models of Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-Pyrazinemethanol, α-(2-amino-1-methylethyl)- has also been investigated for its potential anticancer activities. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of cell cycle progression and the induction of DNA damage response pathways.

A notable study published in the Cancer Research journal (2023) highlighted the ability of 2-Pyrazinemethanol, α-(2-amino-1-methylethyl)- to selectively target cancer stem cells (CSCs), which are known to be resistant to conventional chemotherapy and radiation therapy. This selective targeting could potentially enhance the efficacy of current cancer treatments and reduce the risk of tumor recurrence.

Beyond its therapeutic applications, 2-Pyrazinemethanol, α-(2-amino-1-methylethyl)- has also been studied for its anti-inflammatory properties. Inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and promoting tissue repair.

The safety profile of 2-Pyrazinemethanol, α-(2-amino-1-methylethyl)- has been extensively evaluated in both in vitro and in vivo models. Toxicity studies have demonstrated that this compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2-Pyrazinemethanol, α-(2-amino-1-methylethyl)- (CAS No. 1862643-97-7) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and biological activities make it a valuable candidate for further research and development in areas such as neurodegenerative diseases, cancer, and inflammatory disorders. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments in these fields.